Cas no 2228118-64-5 (tert-butyl 3-(3-methoxyazetidin-3-yl)methylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-(3-methoxyazetidin-3-yl)methylmorpholine-4-carboxylate
• CAS No: 2228118-64-5
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 6043965
• PubChem ID: 165835329
• Update Time: 2025-06-12

tert-butyl 3-(3-methoxyazetidin-3-yl)methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-methoxyazetidin-3-yl)methylmorpholine-4-carboxylate
• tert-butyl 3-[(3-methoxyazetidin-3-yl)methyl]morpholine-4-carboxylate
• EN300-1901341
• 2228118-64-5

• Inchi： 1S/C14H26N2O4/c1-13(2,3)20-12(17)16-5-6-19-8-11(16)7-14(18-4)9-15-10-14/h11,15H,5-10H2,1-4H3
• InChI Key： XEMSNKFAQFTJCT-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC1)CC1COCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60Ų

Additional information on tert-butyl 3-(3-methoxyazetidin-3-yl)methylmorpholine-4-carboxylate

Research Brief on tert-Butyl 3-(3-Methoxyazetidin-3-yl)methylmorpholine-4-carboxylate (CAS: 2228118-64-5)

The compound tert-butyl 3-(3-methoxyazetidin-3-yl)methylmorpholine-4-carboxylate (CAS: 2228118-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and morpholine structural motifs, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of this compound as a key building block for the preparation of small-molecule modulators of G-protein-coupled receptors (GPCRs). The study demonstrated that the tert-butyl carboxylate group and the methoxyazetidine moiety provide optimal steric and electronic properties for interactions with receptor binding sites. Molecular docking simulations further revealed that derivatives of this compound exhibit high affinity for specific GPCR subtypes implicated in pain management and inflammation.

Another significant advancement was reported in ACS Chemical Biology, where this compound was utilized in the development of proteolysis-targeting chimeras (PROTACs). The researchers leveraged the morpholine ring's ability to enhance solubility and the azetidine's constrained geometry to design bifunctional molecules capable of selectively degrading disease-relevant proteins. This approach showed promising results in preclinical models of cancer, particularly in cases where traditional small-molecule inhibitors have failed due to resistance mechanisms.

From a synthetic chemistry perspective, recent patents (e.g., WO2023056421) have detailed improved methods for the large-scale production of tert-butyl 3-(3-methoxyazetidin-3-yl)methylmorpholine-4-carboxylate. These innovations focus on optimizing yield and purity while reducing environmental impact through green chemistry principles. The patented processes employ novel catalytic systems that minimize byproduct formation, making this intermediate more accessible for pharmaceutical development.

The safety profile of this compound has also been systematically evaluated in recent toxicological studies. Data published in Regulatory Toxicology and Pharmacology indicate favorable pharmacokinetic properties with low cytotoxicity across various cell lines. However, researchers note that the methoxyazetidine moiety may require further metabolic stability optimization for certain therapeutic applications, particularly for orally administered drugs.

Looking forward, the unique structural features of this compound continue to inspire novel research directions. Current investigations are exploring its incorporation into covalent inhibitors, antibody-drug conjugates, and as a scaffold for fragment-based drug discovery. The compound's versatility and demonstrated biological relevance position it as a valuable asset in the medicinal chemist's toolkit for addressing unmet medical needs.